Cas no 93742-43-9 (2-(5-Phenyl-2H-tetrazol-2-yl)ethanol)

• Product Name: 2-(5-Phenyl-2H-tetrazol-2-yl)ethanol
• CAS No: 93742-43-9
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• MDL: MFCD00501885
• CID: 881203
• PubChem ID: 583007
• Update Time: 2025-04-24

2-(5-Phenyl-2H-tetrazol-2-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(5-Phenyl-2H-tetrazol-2-yl)ethanol
• 2-(5-phenyl-2H-tetrazol-2-yl)ethanol(SALTDATA: FREE)
• CHEMBL357152
• 2H-Tetrazole-2-ethanole, 5-phenyl-
• SCHEMBL3927281
• 2-(5-phenyltetrazol-2-yl)ethanol
• BDBM50029830
• ICGDKYKEHUQCFR-UHFFFAOYSA-N
• 2-(5-Phenyl-tetrazol-2-yl)-ethanol
• BS-36431
• 2-(5-Phenyl-2H-tetraazol-2-yl)ethanol #
• 2-(5-PHENYL-2H-1,2,3,4-TETRAAZOL-2-YL)-1-ETHANOL
• Ethanol, 2-(4-phenyltetrazol-1-yl)-
• AKOS000297336
• 93742-43-9
• 2h-tetrazole-2-ethanol, 5-phenyl-
• MFCD00501885

• MDL： MFCD00501885
• Inchi： 1S/C9H10N4O/c14-7-6-13-11-9(10-12-13)8-4-2-1-3-5-8/h1-5,14H,6-7H2
• InChI Key： ICGDKYKEHUQCFR-UHFFFAOYSA-N
• SMILES： OCCN1N=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 190.08500
• Monoisotopic Mass: 190.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 399.8°C at 760 mmHg
• Flash Point: 195.6°C
• Refractive Index: 1.663
• PSA: 63.83000
• LogP: 0.33240

Additional information on 2-(5-Phenyl-2H-tetrazol-2-yl)ethanol

Comprehensive Guide to 2-(5-Phenyl-2H-tetrazol-2-yl)ethanol (CAS No. 93742-43-9): Properties, Applications, and Market Insights

2-(5-Phenyl-2H-tetrazol-2-yl)ethanol (CAS No. 93742-43-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This heterocyclic compound features a tetrazole ring linked to a phenyl group and an ethanol moiety, making it a versatile building block for various applications. With the growing interest in heterocyclic chemistry and drug discovery, this compound has become increasingly relevant in modern research.

The molecular structure of 2-(5-Phenyl-2H-tetrazol-2-yl)ethanol combines the unique properties of both tetrazole derivatives and aromatic systems. The tetrazole ring is known for its metabolic stability and bioisosteric properties, often serving as a replacement for carboxylic acids in medicinal chemistry. Meanwhile, the phenyl group contributes to the compound's lipophilicity, influencing its solubility and interaction with biological targets. These characteristics make it particularly valuable in pharmaceutical intermediates and material science applications.

Recent studies have highlighted the potential of 2-(5-Phenyl-2H-tetrazol-2-yl)ethanol in drug design, particularly in the development of bioactive molecules targeting various diseases. Researchers are exploring its use as a scaffold for kinase inhibitors and GPCR modulators, capitalizing on the tetrazole's ability to participate in hydrogen bonding interactions. The compound's ethanol side chain also provides an excellent handle for further chemical modifications, enabling the creation of diverse derivatives with tailored properties.

In material science, 2-(5-Phenyl-2H-tetrazol-2-yl)ethanol has shown promise in the development of advanced polymers and coordination complexes. The tetrazole moiety can act as a ligand for metal ions, facilitating the creation of novel materials with unique optical or electronic properties. This has led to increased interest from researchers working on luminescent materials and molecular sensors, particularly in the context of emerging technologies like OLED displays and chemical detection systems.

The synthesis of 2-(5-Phenyl-2H-tetrazol-2-yl)ethanol typically involves [1,3-dipolar cycloaddition] reactions between appropriate nitriles and azides, followed by functional group transformations. Recent advancements in green chemistry approaches have focused on optimizing these synthetic routes to improve yields and reduce environmental impact. These developments are particularly relevant given the current emphasis on sustainable chemical processes in both academic and industrial settings.

From a commercial perspective, the demand for 2-(5-Phenyl-2H-tetrazol-2-yl)ethanol has been steadily increasing, driven by its applications in pharmaceutical research and specialty chemicals. Market analysis indicates growing interest from contract research organizations and academic institutions working on new drug discovery projects. The compound's relative stability and well-characterized properties make it an attractive option for researchers seeking reliable chemical building blocks for their work.

Quality control and characterization of 2-(5-Phenyl-2H-tetrazol-2-yl)ethanol typically involve advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for research applications. Recent technological advancements in analytical chemistry have further improved the ability to characterize and quantify this compound with greater precision and efficiency.

Looking to the future, research on 2-(5-Phenyl-2H-tetrazol-2-yl)ethanol is expected to expand into new areas, particularly in the context of personalized medicine and targeted drug delivery systems. The compound's modular structure lends itself well to the development of theranostic agents that combine therapeutic and diagnostic capabilities. Additionally, its potential applications in bioorthogonal chemistry are being explored for advanced biological labeling and imaging techniques.

For researchers working with 2-(5-Phenyl-2H-tetrazol-2-yl)ethanol, proper handling and storage are essential to maintain its stability. While not classified as hazardous under standard conditions, it should be stored in a cool, dry environment away from strong oxidizing agents. The compound's shelf life can be significantly extended when stored under inert atmosphere conditions, making nitrogen or argon purging recommended for long-term storage.

The scientific literature contains numerous references to 2-(5-Phenyl-2H-tetrazol-2-yl)ethanol and its derivatives, reflecting its importance in modern chemistry. Recent publications have focused on its use in combinatorial chemistry libraries and as a precursor for bioconjugation reagents. These applications align well with current trends in high-throughput screening and chemical biology, areas that are experiencing rapid growth in both academic and industrial research settings.

As the field of medicinal chemistry continues to evolve, 2-(5-Phenyl-2H-tetrazol-2-yl)ethanol is likely to maintain its relevance due to its versatile chemical properties. The compound's ability to serve as a pharmacophore in various therapeutic contexts makes it particularly valuable in the current era of precision medicine and targeted therapies. Ongoing research is expected to uncover additional applications that leverage its unique structural features for innovative scientific and technological solutions.